Cas no 321526-14-1 (Methyl 3-nitro-4-pyrazol-1-ylbenzoate)

• Product Name: Methyl 3-nitro-4-pyrazol-1-ylbenzoate
• CAS No: 321526-14-1
• MF: C₁₁H₉N₃O₄
• MW: 247.206862211227
• CID: 6787154
• PubChem ID: 1483718
• Update Time: 2025-06-07

Methyl 3-nitro-4-pyrazol-1-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL18270143
• AKOS000782853
• methyl 3-nitro-4-pyrazol-1-ylbenzoate
• Oprea1_752811
• 1G-420S
• methyl 3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxylate
• 321526-14-1
• methyl 3-nitro-4-(1H-pyrazol-1-yl)benzoate
• Methyl 3-nitro-4-pyrazol-1-ylbenzoate

• Inchi： 1S/C11H9N3O4/c1-18-11(15)8-3-4-9(10(7-8)14(16)17)13-6-2-5-12-13/h2-7H,1H3
• InChI Key： AXPWKQIABGEOOK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C=1)[N+](=O)[O-])N1C=CC=N1)=O

Computed Properties

• Exact Mass: 247.05930578g/mol
• Monoisotopic Mass: 247.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89.9Ų